Cas no 625106-28-7 (3-3-(Trifluoromethyl)phenoxyaniline)

3-(3-(Trifluoromethyl)phenoxy)aniline is a fluorinated aromatic amine derivative characterized by the presence of a trifluoromethylphenoxy substituent. This compound is of interest in organic synthesis and pharmaceutical research due to its electron-withdrawing trifluoromethyl group, which enhances stability and influences reactivity. The aniline moiety provides a versatile handle for further functionalization, making it useful in the development of agrochemicals, dyes, and bioactive molecules. Its structural features contribute to improved lipophilicity and metabolic resistance, which are advantageous in medicinal chemistry applications. The compound is typically handled under controlled conditions due to its potential sensitivity to oxidation and light.
3-3-(Trifluoromethyl)phenoxyaniline structure
625106-28-7 structure
Product Name:3-3-(Trifluoromethyl)phenoxyaniline
CAS No:625106-28-7
MF:C13H10F3NO
MW:253.2198138237
CID:956763
PubChem ID:23191544
Update Time:2025-10-21

3-3-(Trifluoromethyl)phenoxyaniline Chemical and Physical Properties

Names and Identifiers

    • 3-(3-TRIFLUOROMETHYL-PHENOXY)-PHENYLAMINE
    • 3-[3-(Trifluoromethyl)phenoxy]aniline
    • SCHEMBL6153537
    • A1-49784
    • 625106-28-7
    • DTXSID40631231
    • SB82054
    • EN300-155421
    • AKOS017559988
    • HS-4987
    • Z1430994937
    • 3-(3-(Trifluoromethyl)phenoxy)aniline
    • MSUIHKNRWGRHJZ-UHFFFAOYSA-N
    • 3-3-(Trifluoromethyl)phenoxyaniline
    • MDL: MFCD06656963
    • Inchi: 1S/C13H10F3NO/c14-13(15,16)9-3-1-5-11(7-9)18-12-6-2-4-10(17)8-12/h1-8H,17H2
    • InChI Key: MSUIHKNRWGRHJZ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1)OC1C=CC=C(C=1)N)(F)F

Computed Properties

  • Exact Mass: 253.07144843g/mol
  • Monoisotopic Mass: 253.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 35.2Ų

3-3-(Trifluoromethyl)phenoxyaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T901245-10mg
3-[3-(Trifluoromethyl)phenoxy]aniline
625106-28-7
10mg
$64.00 2023-05-17
TRC
T901245-25mg
3-[3-(Trifluoromethyl)phenoxy]aniline
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25mg
$87.00 2023-05-17
TRC
T901245-50mg
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50mg
$144.00 2023-05-17
TRC
T901245-100mg
3-[3-(Trifluoromethyl)phenoxy]aniline
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100mg
$236.00 2023-05-17
Enamine
EN300-155421-0.05g
3-[3-(trifluoromethyl)phenoxy]aniline
625106-28-7 95%
0.05g
$182.0 2023-11-13
Enamine
EN300-155421-0.1g
3-[3-(trifluoromethyl)phenoxy]aniline
625106-28-7 95%
0.1g
$272.0 2023-11-13
Enamine
EN300-155421-0.25g
3-[3-(trifluoromethyl)phenoxy]aniline
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0.25g
$389.0 2023-11-13
Enamine
EN300-155421-0.5g
3-[3-(trifluoromethyl)phenoxy]aniline
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0.5g
$613.0 2023-11-13
Enamine
EN300-155421-1.0g
3-[3-(trifluoromethyl)phenoxy]aniline
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1g
$785.0 2023-05-27
Enamine
EN300-155421-2.5g
3-[3-(trifluoromethyl)phenoxy]aniline
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